(3-(1H-tetrazol-1-yl)phenyl)(4-(6-(thiophen-2-yl)pyridazin-3-yl)piperazin-1-yl)methanone

• IUPAC Name: [3-(tetrazol-1-yl)phenyl]-[4-(6-thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H18N8OS/c29-20(15-3-1-4-16(13-15)28-14-21-24-25-28)27-10-8-26(9-11-27)19-7-6-17(22-23-19)18-5-2-12-30-18/h1-7,12-14H,8-11H2
• InChI Key: WFSBANUCODKCRA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CS3)C(=O)C4=CC(=CC=C4)N5C=NN=N5
• Molecular Formula: C20H18N8OS
• Molecular Weight: 418.5 g/mol
• CAS No.: 1203310-21-7

Description

(3-(1H-tetrazol-1-yl)phenyl)(4-(6-(thiophen-2-yl)pyridazin-3-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C20H18N8OS and its molecular weight is 418.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compounds Synthesis and Applications

Synthesis of Pyridazinone Derivatives : Pyridazinone derivatives have been synthesized and examined for their analgesic and anti-inflammatory activities. These compounds have shown promising results in phenylbenzoquinone-induced writhing tests and against carrageenan-induced paw edema without causing gastric ulcerogenic effects compared with reference nonsteroidal anti-inflammatory drugs (Gökçe et al., 2005).

Antimicrobial Activity of Pyridine Derivatives : New pyridine derivatives were synthesized, and their in vitro antimicrobial activity was screened against various strains of bacteria and fungi, showing variable and modest activity (Patel et al., 2011).

Histamine H3 Receptor Antagonists : Small molecules with heterocyclic cores have been synthesized as histamine H3 receptor antagonists, demonstrating high affinity and selectivity, and capable of crossing the blood-brain barrier after oral administration in rats (Swanson et al., 2009).

Thiophene-Based Heterocyclic Compounds : Novel thiophene-containing 1,3-diarylpyrazole derivatives were synthesized and showed significant anticancer activity against various human cancer cell lines. Some compounds demonstrated potent activity, suggesting promise for further development (Inceler et al., 2013).

Enzyme Inhibitory Activities : Thiophene-based compounds were evaluated for their enzyme inhibitory activities against acetylcholinesterase, butyrylcholinesterase, and glutathione S-transferase, with some compounds showing significant inhibitory activities. Molecular docking studies revealed significant interactions at the enzyme active sites, suggesting these compounds as potential leads for developing enzyme inhibitors (Cetin et al., 2021).